
Purity and specifications of 5-Bromo-1,3-di-tert-
butyl-2-methoxybenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
5-Bromo-1,3-di-tert-butyl-2-

methoxybenzene

Cat. No.: B073595 Get Quote

An In-depth Technical Guide to 5-Bromo-1,3-di-tert-butyl-2-methoxybenzene

This technical guide provides a comprehensive overview of the purity, specifications, and

analytical methodologies for 5-Bromo-1,3-di-tert-butyl-2-methoxybenzene, a key building

block in synthetic organic chemistry. This document is intended for researchers, scientists, and

professionals in drug development and materials science.

Chemical Identity and Physical Properties
5-Bromo-1,3-di-tert-butyl-2-methoxybenzene is a substituted aromatic compound. Its

general properties are summarized below.
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Property Value Reference

CAS Number 1516-96-7 [1][2][3][4][5]

Molecular Formula C₁₅H₂₃BrO [1][2][6]

Molecular Weight 299.25 g/mol [1][3][6]

Synonyms
4-Bromo-2,6-di-tert-

butylanisole
[6]

Benzene, 5-bromo-1,3-bis(1,1-

dimethylethyl)-2-methoxy-
[6]

Physical Form Solid

Purity Typically ≥97-98% [1][2][3][7]

Storage
Sealed in a dry place at room

temperature

Analytical Specifications and Methodologies
Quality control for 5-Bromo-1,3-di-tert-butyl-2-methoxybenzene relies on a combination of

spectroscopic and chromatographic techniques to confirm its identity and purity.

Spectroscopic Analysis
While specific spectra for this exact compound are not readily available in the public search

results, typical expected values can be inferred from similar structures and general principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Expected signals would include singlets for the tert-butyl protons (around 1.3-1.4

ppm), a singlet for the methoxy protons (around 3.8 ppm), and signals for the aromatic

protons.

¹³C NMR: Expected signals would include those for the quaternary carbons of the tert-

butyl groups, the methyl carbon of the methoxy group, and various signals for the aromatic

carbons.
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Mass Spectrometry (MS):

The mass spectrum is expected to show a characteristic isotopic pattern for the molecular

ion due to the presence of a bromine atom (⁷⁹Br and ⁸¹Br isotopes in an approximate 1:1

ratio).

The nominal molecular weight is 299 g/mol , so the molecular ion peaks would be

observed at m/z 298 and 300.

Chromatographic Analysis
High-Performance Liquid Chromatography (HPLC): Purity is often determined by HPLC. A

typical method would involve a reversed-phase C18 column with a mobile phase consisting

of a mixture of acetonitrile and water.[8]

Gas Chromatography (GC): GC can also be used for purity assessment, often coupled with

a mass spectrometer (GC-MS) for definitive identification of the main component and any

impurities.[9]

A general workflow for the analytical characterization of this compound is presented below.
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Diagram 1: Analytical Workflow
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Diagram 1: General analytical workflow for quality control.

Experimental Protocols
Synthesis
A plausible synthetic route for 5-Bromo-1,3-di-tert-butyl-2-methoxybenzene involves the

bromination of 1,3-di-tert-butyl-2-methoxybenzene. A general procedure, adapted from the

synthesis of similar compounds, is as follows.[10][11]

Materials:
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1,3-di-tert-butyl-2-methoxybenzene

N-Bromosuccinimide (NBS) or Bromine (Br₂)

A suitable solvent such as dichloromethane (DCM) or acetic acid

Sodium sulfite and sodium bicarbonate solutions for workup

Procedure:

Dissolve the starting material, 1,3-di-tert-butyl-2-methoxybenzene, in the chosen solvent in a

round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.[11]

Slowly add a solution of the brominating agent (e.g., bromine in the same solvent) to the

stirred reaction mixture.[11]

Monitor the reaction by a suitable method (e.g., TLC or GC) until the starting material is

consumed.

Quench the reaction by adding a saturated aqueous solution of sodium sulfite to remove any

excess bromine.[11]

Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of

sodium bicarbonate, followed by water and brine.[11]

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate), filter, and

concentrate under reduced pressure to obtain the crude product.[11]

The logical flow of the synthesis is depicted in the following diagram.
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Diagram 2: Synthesis Pathway
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Diagram 2: Proposed synthesis pathway.

Purification
The crude product from the synthesis can be purified by one of the following methods:

Recrystallization: The crude solid can be recrystallized from a suitable solvent system, such

as ethanol/water, to yield the pure compound.[11]

Column Chromatography: If the crude product contains impurities with similar solubility,

purification by flash chromatography on silica gel may be necessary.[12]

Safety and Handling
Based on available safety data sheets, 5-Bromo-1,3-di-tert-butyl-2-methoxybenzene should

be handled with care. The following table summarizes the key safety information.
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Hazard Category GHS Information

Signal Word Warning

Hazard Statements H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Handling Recommendations:

Use in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of dust and contact with skin and eyes.[13]

Store in a tightly closed container in a dry and cool place.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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